Cas no 2640956-03-0 (6-[5-(5-chloro-2-methoxybenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine)

• Product Name: 6-[5-(5-chloro-2-methoxybenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine
• CAS No: 2640956-03-0
• MF: C₁₉H₂₁ClN₆O₃S
• MW: 448.926440954208
• CID: 5317365
• PubChem ID: 155799567
• Update Time: 2025-08-02

6-[5-(5-chloro-2-methoxybenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine Chemical and Physical Properties

Names and Identifiers

• AKOS040728178
• 6-[5-(5-chloro-2-methoxybenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine
• F6783-5085
• 2640956-03-0
• 6-[5-[(5-Chloro-2-methoxyphenyl)sulfonyl]hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl]-9-methyl-9H-purine

• Inchi： 1S/C19H21ClN6O3S/c1-24-11-23-17-18(24)21-10-22-19(17)25-6-12-8-26(9-13(12)7-25)30(27,28)16-5-14(20)3-4-15(16)29-2/h3-5,10-13H,6-9H2,1-2H3
• InChI Key： GGQOYKUVKPZXLJ-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2N2CC3CN(S(C4=CC(Cl)=CC=C4OC)(=O)=O)CC3C2)N(C)C=1

Computed Properties

• Exact Mass: 448.1084374g/mol
• Monoisotopic Mass: 448.1084374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.62±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 678.9±65.0 °C(Predicted)
• pka: 7.24±0.10(Predicted)

Additional information on 6-[5-(5-chloro-2-methoxybenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine

Comprehensive Analysis of 6-[5-(5-chloro-2-methoxybenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine (CAS No. 2640956-03-0)

The compound 6-[5-(5-chloro-2-methoxybenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine (CAS No. 2640956-03-0) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique octahydropyrrolo[3,4-c]pyrrole core, combined with a purine derivative, makes it a promising candidate for targeting specific enzymatic pathways. Researchers are particularly intrigued by its potential applications in modulating protein-protein interactions, a hot topic in drug discovery.

One of the key features of this compound is its 5-chloro-2-methoxybenzenesulfonyl moiety, which contributes to its binding affinity and selectivity. This structural element is often explored in the context of kinase inhibitors, a class of compounds that has seen explosive growth due to their relevance in treating various diseases. The integration of a methyl-purine group further enhances its potential as a small-molecule modulator, aligning with current trends in precision medicine.

In recent years, the scientific community has shown increasing interest in sulfonamide-based compounds, and 2640956-03-0 is no exception. Its benzenesulfonyl group is a common pharmacophore in many FDA-approved drugs, making it a valuable scaffold for further derivatization. Researchers are actively investigating its ADME (Absorption, Distribution, Metabolism, and Excretion) properties, as these are critical for determining its viability as a therapeutic agent.

The octahydropyrrolo[3,4-c]pyrrole ring system in this compound is another area of focus. This bicyclic structure is known for its conformational rigidity, which can improve binding specificity. Given the rising demand for targeted therapies, this attribute positions 6-[5-(5-chloro-2-methoxybenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine as a molecule of high interest. Computational studies, including molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses, are being employed to predict its interactions with biological targets.

Another compelling aspect of this compound is its potential role in epigenetic regulation. The purine base is a fundamental component of nucleic acids, and modifications to this structure can influence gene expression. With epigenetics being a trending topic in biomedical research, 2640956-03-0 could serve as a tool compound for studying these mechanisms. Its methyl group at the 9-position of the purine ring may also contribute to its stability and bioavailability, factors that are crucial for drug development.

From a synthetic chemistry perspective, the preparation of 6-[5-(5-chloro-2-methoxybenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine involves multi-step organic transformations, including sulfonylation and cyclization reactions. These processes are often optimized using green chemistry principles, reflecting the growing emphasis on sustainable practices in the pharmaceutical industry. The compound's CAS No. 2640956-03-0 serves as a unique identifier, facilitating its tracking in global chemical databases.

In conclusion, 6-[5-(5-chloro-2-methoxybenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine represents a fascinating intersection of chemistry and biology. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in the realms of drug discovery and molecular biology. As the scientific community continues to explore its properties and applications, this compound is likely to remain a focal point in the development of next-generation therapeutics.